Cas no 1246298-66-7 (3β,7β-dihydroxy-5-cholestenoic acid)

• Product Name: 3β,7β-dihydroxy-5-cholestenoic acid
• CAS No: 1246298-66-7
• MF: C₂₇H₄₄O₄
• MW: 432.64
• CID: 4726814
• PubChem ID: 97549216
• Update Time: 2025-06-14

3β,7β-dihydroxy-5-cholestenoic acid Chemical and Physical Properties

Names and Identifiers

• CID 97549216
• (25R)-cholest-5-en-26-oic acid, 3,7-hydroxy
• 3
• 7-DIHYDROXY-5-CHOLESTENOIC ACID
• 3ss,7ss-dihydroxy-5-cholestenoic acid
• Cholest-5-en-26-oic acid, 3,7-dihydroxy-, (3β,7β,25R)-
• (25R) - Cholester-5-ene-26-oleic acid, 3?, 7- hydroxyl
• 3?,7?-Dihydroxy-5-cholestenoic acid
• (2R,6R)-6-[(3S,7R,8S,9S,10R,13R,14S,17R)-3,7-Dihydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylheptanoic acid
• SCHEMBL17413743
• Cholest-5-en-26-oicacid,3,7-dihydroxy-,(3beta,7beta,25R)-
• Cholest-5-en-26-oic acid, 3,7-dihydroxy-, (3beta,7beta,25R)-
• 1246298-66-7
• 3β,7β-dihydroxy-5-cholestenoic acid

• Inchi： 1S/C27H44O4/c1-16(6-5-7-17(2)25(30)31)20-8-9-21-24-22(11-13-27(20,21)4)26(3)12-10-19(28)14-18(26)15-23(24)29/h15-17,19-24,28-29H,5-14H2,1-4H3,(H,30,31)/t16-,17-,19+,20-,21+,22+,23+,24+,26+,27-/m1/s1
• InChI Key： GYJSAWZGYQXRBS-WMYDBBFWSA-N
• SMILES： O[C@H]1C=C2C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC[C@H](C(=O)O)C)CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 432.32395988g/mol
• Monoisotopic Mass: 432.32395988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 6

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 588.1±35.0 °C(Predicted)
• pka: 4.81±0.21(Predicted)

3β,7β-dihydroxy-5-cholestenoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives

Additional information on 3β,7β-dihydroxy-5-cholestenoic acid

Research Update on 3β,7β-Dihydroxy-5-cholestenoic Acid (CAS: 1246298-66-7): Recent Advances and Implications

3β,7β-Dihydroxy-5-cholestenoic acid (CAS: 1246298-66-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its biosynthesis pathways, metabolic roles, and pharmacological activities, particularly in the context of cholesterol metabolism and related disorders.

A 2023 study published in the Journal of Lipid Research demonstrated that 3β,7β-dihydroxy-5-cholestenoic acid serves as an intermediate in the alternative bile acid synthesis pathway, which operates independently of the classic pathway initiated by cholesterol 7α-hydroxylase (CYP7A1). This finding suggests potential therapeutic applications for patients with impaired classic bile acid synthesis, such as those with certain forms of cholestatic liver disease.

Advanced analytical techniques, including liquid chromatography-tandem mass spectrometry (LC-MS/MS) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound's structure and quantify its levels in biological samples. These methodological advances have enabled researchers to investigate its tissue distribution and metabolic fate with unprecedented precision.

Recent pharmacological investigations have revealed that 3β,7β-dihydroxy-5-cholestenoic acid exhibits modulatory effects on nuclear receptors, particularly the farnesoid X receptor (FXR) and liver X receptor (LXR). These findings, published in a 2024 issue of Biochemical Pharmacology, suggest potential applications in metabolic disorders, including non-alcoholic fatty liver disease (NAFLD) and atherosclerosis.

The compound's potential as a biomarker has also been explored. A multicenter clinical study (2023) identified significant correlations between plasma levels of 3β,7β-dihydroxy-5-cholestenoic acid and disease progression in primary biliary cholangitis, highlighting its diagnostic and prognostic value in hepatobiliary disorders.

Current challenges in research include optimizing synthetic routes for large-scale production and improving the compound's pharmacokinetic properties. Recent advances in biocatalysis and chemoenzymatic synthesis, particularly using engineered cytochrome P450 enzymes, show promise for addressing these challenges.

Future research directions likely include further exploration of structure-activity relationships, development of derivatives with improved pharmacological profiles, and expanded clinical investigations to validate therapeutic potential. The unique properties of 3β,7β-dihydroxy-5-cholestenoic acid continue to make it a compelling subject for interdisciplinary research at the chemistry-biology-medicine interface.